Cas no 99290-67-2 (L-Alanine, N-(4-cyanobenzoyl)-)

• Product name: L-Alanine, N-(4-cyanobenzoyl)-
• CAS No: 99290-67-2
• MF: C₁₁H₁₀N₂O₃
• MW: 218.209
• CID: 4381168
• PubChem ID: 30077858

L-Alanine, N-(4-cyanobenzoyl)- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-(4-cyanobenzoyl)-
• (2S)-2-[(4-cyanobenzoyl)amino]propanoic acid
• (4-Cyanobenzoyl)-L-alanine
• (4-Cyanobenzoyl)alanine
• 1562411-17-9
• 99290-67-2

• Inchi： InChI=1S/C11H10N2O3/c1-7(11(15)16)13-10(14)9-4-2-8(6-12)3-5-9/h2-5,7H,1H3,(H,13,14)(H,15,16)/t7-/m0/s1
• InChI Key： BWBWBMLSBAHWCF-ZETCQYMHSA-N

Computed Properties

• Exact Mass: 218.06914219Da
• Monoisotopic Mass: 218.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 90.2Ų